Cas no 2172163-99-2 (3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid)

• Product Name: 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid
• CAS No: 2172163-99-2
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• CID: 5988744
• PubChem ID: 165578069
• Update Time: 2025-10-31

3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-sec-butyl-quinoline-4-carboxylic acid
• 6-Fluoro-3-(1-methylpropyl)-4-quinolinecarboxylic acid
• 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid
• EN300-1581891
• 2172163-99-2

• Inchi： 1S/C14H14FNO2/c1-3-8(2)11-7-16-12-5-4-9(15)6-10(12)13(11)14(17)18/h4-8H,3H2,1-2H3,(H,17,18)
• InChI Key： INDSYIWHIHHNDQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(C(O)=O)=C(C(C)CC)C=1

Computed Properties

• Exact Mass: 247.10085685g/mol
• Monoisotopic Mass: 247.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 379.9±42.0 °C(Predicted)
• pka: 0.85±0.30(Predicted)

Additional information on 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid

Professional Introduction to 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic Acid (CAS No. 2172163-99-2)

3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid (CAS No. 2172163-99-2) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound, characterized by its fluoroquinoline core and butyl substituent, represents a promising scaffold for the synthesis of novel therapeutic agents.

Thefluoroquinoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad-spectrum antimicrobial properties. The introduction of a fluorine atom at the 6-position enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further medicinal chemistry exploration. The carboxylic acid functionality at the 4-position provides a versatile handle for chemical modifications, enabling the development of derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of novel antibiotics to combat the rise of multidrug-resistant bacteria. 6-fluoroquinoline derivatives have emerged as a critical class of compounds in this endeavor. The structural motif of 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid aligns with this trend, as it combines the efficacy of fluoroquinolones with additional pharmacological potential.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of next-generation antibiotics. The butyl substituent at the 3-position introduces steric hindrance, which can modulate the binding interactions with bacterial enzymes and receptors. This feature is particularly valuable in designing molecules that can evade resistance mechanisms while maintaining high efficacy.

Thecarboxylic acid group in 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid offers further opportunities for chemical manipulation. It can be esterified, amidated, or incorporated into more complex structures, allowing for the exploration of diverse biological activities. For instance, esterification can yield derivatives with improved solubility or bioavailability, while amide formation can lead to compounds with enhanced receptor binding affinity.

Recent studies have highlighted the importance of fluorinated quinolines in developing antiviral and anti-inflammatory agents. Thefluorine atom in this compound not only enhances metabolic stability but also participates in hydrogen bonding interactions, which are crucial for drug-receptor recognition. This dual functionality makes 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid a versatile building block for multifunctional therapeutics.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include Friedel-Crafts alkylation to introduce the butyl group, followed by fluorination and carboxylation to achieve the desired structure. These synthetic strategies highlight the compound's accessibility and its potential for large-scale production.

In conclusion, 3-(butan-2-yl)-6-fluoroquinoline-4-carboxylic acid (CAS No. 2172163-99-2) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of a fluoroquinoline core, butyl substituent, and carboxylic acid functionality makes it an attractive scaffold for drug discovery. As research in medicinal chemistry continues to evolve, this compound is poised to play a pivotal role in developing novel therapeutic agents that address pressing medical challenges.